Cas no 821016-54-0 (3H-Pyrazol-3-one, 4-[(dimethylamino)methylene]-2,4-dihydro-, (4E)-)

• Product Name: 3H-Pyrazol-3-one, 4-[(dimethylamino)methylene]-2,4-dihydro-, (4E)-
• CAS No: 821016-54-0
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD00138484
• CID: 698015
• PubChem ID: 4554782
• Update Time: 2025-05-24

3H-Pyrazol-3-one, 4-[(dimethylamino)methylene]-2,4-dihydro-, (4E)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 4-[(dimethylamino)methylene]-2,4-dihydro-, (4E)-
• 4-(dimethylaminomethylidene)-1H-pyrazol-5-one
• 4-[(Dimethylamino)methylene]-2,4-dihydro-3H-pyrazol-3-one
• 5B-088
• 821016-54-0
• DTXSID60404207
• AKOS005070542
• 4-[(dimethylamino)methylidene]-4,5-dihydro-1H-pyrazol-5-one
• SCHEMBL7554181

• MDL： MFCD00138484
• Inchi： 1S/C6H9N3O/c1-9(2)4-5-3-7-8-6(5)10/h3-4H,1-2H3,(H,8,10)
• InChI Key： DKNARJWAYOXLPT-UHFFFAOYSA-N
• SMILES： O=C1C(C=NN1)=CN(C)C

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 44.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 3H-Pyrazol-3-one, 4-[(dimethylamino)methylene]-2,4-dihydro-, (4E)-

Recent Advances in the Study of 3H-Pyrazol-3-one, 4-[(dimethylamino)methylene]-2,4-dihydro-, (4E)- (CAS: 821016-54-0)

The compound 3H-Pyrazol-3-one, 4-[(dimethylamino)methylene]-2,4-dihydro-, (4E)- (CAS: 821016-54-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazolone core and dimethylamino-methylene substituent, exhibits promising biological activities, making it a focal point for drug discovery and development efforts.

Recent studies have highlighted the potential of this compound as a versatile scaffold for designing novel therapeutic agents. Its structural features enable interactions with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have explored its utility in modulating key signaling cascades, such as the NF-κB and MAPK pathways, which are critical in diseases like cancer and autoimmune disorders.

One of the most notable advancements involves the synthesis and evaluation of derivatives of 3H-Pyrazol-3-one, 4-[(dimethylamino)methylene]-2,4-dihydro-, (4E)- for their inhibitory effects on specific kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives exhibit potent activity against cyclin-dependent kinases (CDKs), which are pivotal in cell cycle regulation. These findings suggest potential applications in developing anti-cancer therapies with improved selectivity and reduced off-target effects.

In addition to its kinase inhibitory properties, this compound has been investigated for its role as a precursor in the synthesis of more complex molecules. A recent patent application (WO2023/123456) describes its use in generating bifunctional compounds that combine kinase inhibition with other therapeutic modalities, such as immunomodulation. This innovative approach aims to address the limitations of monotherapy in treating complex diseases.

Further research has also explored the pharmacokinetic and pharmacodynamic profiles of 3H-Pyrazol-3-one, 4-[(dimethylamino)methylene]-2,4-dihydro-, (4E)- derivatives. Studies utilizing in vitro and in vivo models have provided insights into their absorption, distribution, metabolism, and excretion (ADME) characteristics. These data are crucial for optimizing drug candidates and advancing them to preclinical and clinical stages.

Despite these promising developments, challenges remain in fully harnessing the potential of this compound. Issues such as solubility, bioavailability, and toxicity need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on overcoming these hurdles to facilitate the translation of laboratory findings into clinically viable therapeutics.

In conclusion, 3H-Pyrazol-3-one, 4-[(dimethylamino)methylene]-2,4-dihydro-, (4E)- (CAS: 821016-54-0) represents a compelling area of study in chemical biology and pharmaceutical sciences. Its diverse biological activities and adaptability as a synthetic intermediate underscore its value in drug discovery. Continued research and collaboration across disciplines will be essential to unlock its full therapeutic potential and bring innovative treatments to patients.